Cas no 871819-57-7 (1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid, 7-chloro-2,3-dimethyl-)
871819-57-7 structure
Product Name:1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid, 7-chloro-2,3-dimethyl-
CAS No:871819-57-7
MF:C10H9ClN2O2
MW:224.643661260605
CID:1864918
PubChem ID:57840844
Update Time:2025-04-21
1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid, 7-chloro-2,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid, 7-chloro-2,3-dimethyl-
- SCHEMBL3989271
- 7-chloro-2,3-dimethyl-1h-pyrrolo[2,3-c]pyridine-4-carboxylic acid
- 871819-57-7
- DB-197419
-
- Inchi: 1S/C10H9ClN2O2/c1-4-5(2)13-8-7(4)6(10(14)15)3-12-9(8)11/h3,13H,1-2H3,(H,14,15)
- InChI Key: IDDAOAADMYBDCF-UHFFFAOYSA-N
- SMILES: ClC1C2=C(C(C(=O)O)=CN=1)C(C)=C(C)N2
Computed Properties
- Exact Mass: 224.035
- Monoisotopic Mass: 224.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66A^2
- XLogP3: 2.2
1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid, 7-chloro-2,3-dimethyl- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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